Cas no 2470439-49-5 (Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate)

• Product Name: Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate
• CAS No: 2470439-49-5
• MF: C₁₄H₁₅FN₂O₃
• MW: 278.278907060623
• CID: 5943789
• PubChem ID: 155820070
• Update Time: 2025-05-23

Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate
• 2470439-49-5
• EN300-6745659

• Inchi： 1S/C14H15FN2O3/c1-19-14(18)10-6-11(15)13-16-12(8-17(13)7-10)9-2-4-20-5-3-9/h6-9H,2-5H2,1H3
• InChI Key： AOILHFDMOFKMKO-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CN2C1=NC(=C2)C1CCOCC1

Computed Properties

• Exact Mass: 278.10667051g/mol
• Monoisotopic Mass: 278.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.8Ų

Additional information on Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate

Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate: A Comprehensive Overview

Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate (CAS No. 2470439-49-5) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and wide-ranging applications in drug design and materials science.

The imidazo[1,2-a]pyridine core of this compound is a fused bicyclic structure consisting of an imidazole ring fused to a pyridine ring. This structure is highly aromatic and provides excellent stability and electronic properties, making it a valuable scaffold in medicinal chemistry. The 8-fluoro substituent introduces electron-withdrawing effects, which can modulate the compound's electronic properties and enhance its bioactivity.

The oxan-4-yl group attached at the 2-position of the imidazo[1,2-a]pyridine ring adds further complexity to the molecule. This group is a tetrahydropyran derivative, which can improve the compound's solubility and bioavailability. The methyl ester group at the 6-position of the imidazo[1,2-a]pyridine ring serves as a protecting group for the carboxylic acid moiety, which can be easily hydrolyzed under specific conditions to yield the corresponding carboxylic acid.

Recent studies have highlighted the potential of Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its ability to modulate ion channels and G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension, pain, and neurological disorders.

One notable application of this compound is its role as a lead molecule in the development of novel antiviral agents. Its unique chemical structure allows for selective binding to viral proteins, potentially inhibiting viral replication without causing significant toxicity to host cells. This has been supported by recent in vitro studies that demonstrate its potent antiviral activity against several strains of influenza virus.

In addition to its pharmacological applications, Methyl 8-fluoro-2-(oxan-4-yl)imidazo[1,2-a]pyridine-6-carboxylate has also been investigated for its potential use in materials science. Its aromaticity and structural rigidity make it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on optimizing its electronic properties through strategic substitution patterns.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazo[1,2-a]pyridine core through cyclization reactions, followed by selective substitution at specific positions to introduce functional groups such as the 8-fluoro, oxan-4-yl, and methyl ester groups.

From a toxicological perspective, Methyl 8-fluoro-2-(oxan-4-yli)imidazo[1,a-benzopyrindinio]-6-karboksilovátyl has undergone preliminary safety assessments to evaluate its potential risks for human health and the environment. These studies have indicated that the compound exhibits low acute toxicity when administered via various routes (oral, intravenous), though further long-term studies are required to fully characterize its safety profile.

In conclusion, Methyl 8-fluoro-, oxan-, imidazopyridinio-, methyl ester represents a versatile and promising compound with applications spanning drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications across multiple disciplines.